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Compound of Interest

Compound Name: 2-Amino-3-methyiphenol

Cat. No.: B031084

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 2-Amino-3-
methylphenol (CAS No. 2835-97-4), a compound utilized in various research and
development applications, including as an intermediate in the synthesis of dyes and
pharmaceuticals.[1] Adherence to these procedures is essential for ensuring a safe laboratory
environment.

Immediate Safety Overview

2-Amino-3-methylphenol is a combustible solid that can cause skin, eye, and respiratory
irritation.[2] Ingestion or inhalation may be harmful. All personnel must be thoroughly trained on
the potential hazards and emergency procedures before handling this compound.

Hazard Identification:

e Pictogram: GHS07 (Exclamation mark)[2]
» Signal Word: Warning[2]

e Hazard Statements:

o H315: Causes skin irritation.[2]
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o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

o Target Organs: Respiratory system.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for 2-Amino-3-methylphenol.

Property Value Source(s)

Molecular Formula C7HsNO [3]

Molecular Weight 123.15 g/mol [3]
White to brown powder or

Appearance ) ) [4]
crystalline solid

Melting Point 149-152 °C

N ) Data not available; may
Boiling Point

decompose.

Vapor Pressure

Data not available; expected to
be low due to high melting

point.

Flash Point

Not applicable for this solid.

[2]

Occupational Exposure Limits
(OELs)

No specific OSHA PEL, NIOSH
REL, or ACGIH TLV has been
established for 2-Amino-3-
methylphenol. General
guidelines for aminophenols
recommend reducing all
contact to the lowest possible

level.

[5]

Personal Protective Equipment (PPE)
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Strict adherence to the following PPE requirements is mandatory when handling 2-Amino-3-

methylphenol to prevent exposure.

Protection Type

Recommended Equipment

Notes

Eye and Face Protection

Chemical safety goggles or a

Must be worn at all times when

handling the compound to

face shield. protect against dust particles
and splashes.
Inspect gloves for tears or
] o holes before use. Change
Hand Protection Nitrile gloves.

gloves frequently, especially if

contaminated.

Body Protection

A fully buttoned laboratory

coat.

Protective clothing should be

worn to prevent skin contact.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher.

Required when handling the
powder outside of a certified
chemical fume hood or when
there is a risk of generating
dust.

Operational and Handling Protocols

Engineering Controls:

+ Handle 2-Amino-3-methylphenol in a well-ventilated area.

o A certified chemical fume hood should be used for all procedures that may generate dust or

aerosols.

o Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Safe Handling Procedures:
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» Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

» Weighing and Transfer: Conduct weighing and transferring of the solid compound within a
chemical fume hood to minimize inhalation of dust. Use a spatula for transfers and avoid
creating dust clouds.

e Incompatible Materials: Store and handle 2-Amino-3-methylphenol away from strong
oxidizing agents.[5]

o General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with
soap and water after handling the compound, even if gloves were worn.

Emergency Procedures
First Aid Measures:

¢ In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

¢ In case of skin contact: Immediately remove contaminated clothing and wash the affected
skin with plenty of soap and water. If skin irritation occurs, seek medical attention.

¢ In case of inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

¢ In case of ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth
with water. Seek immediate medical attention.

Spill Response Protocol: This protocol is for small, contained spills that can be safely managed
by trained laboratory personnel. For large or uncontained spills, evacuate the area and contact
your institution's Environmental Health and Safety (EHS) department.

o Evacuate and Secure: Alert others in the area and restrict access to the spill site.

e Ventilate: If safe to do so, increase ventilation in the area, for example, by using a fume
hood.
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o Don PPE: Wear the appropriate PPE as listed in the table above, including respiratory
protection.

e Contain and Clean:

o

Gently cover the spilled solid with an inert absorbent material, such as vermiculite or sand,
to prevent dust from becoming airborne.

o

Carefully scoop the mixture into a designated, sealable hazardous waste container.

[¢]

Wipe the spill area with a damp cloth or paper towel.

[¢]

Place all contaminated cleaning materials into the hazardous waste container.
o Decontaminate: Clean the spill area with soap and water.

o Dispose: Seal and label the hazardous waste container and arrange for its disposal through
your institution's EHS department.

Disposal Plan

All waste containing 2-Amino-3-methylphenol, including contaminated PPE, spill cleanup
materials, and empty containers, must be treated as hazardous waste.
Step-by-Step Disposal Guidance:

e Segregation: Do not mix 2-Amino-3-methylphenol waste with other waste streams.

» Containerization: Collect all waste in a clearly labeled, sealed, and compatible hazardous
waste container. The label should include "Hazardous Waste" and the chemical name, "2-
Amino-3-methylphenol".

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated
hazardous waste accumulation area, away from incompatible materials.

e Pickup and Disposal: Contact your institution's EHS department or a licensed hazardous
waste disposal contractor to arrange for the collection and proper disposal of the waste in
accordance with all local, state, and federal regulations.
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Workflow for Safe Handling of 2-Amino-3-
methylphenol

Safe Handling Workflow for 2-Amino-3-methylphenol

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, N95 Mask)

A

Prepare Well-Ventilated Workspace
(Chemical Fume Hood)

Proceed to Handling

Handling

Weigh and Transfer Chemical
in Fume Hood

For Future Use

Perform Experimental Procedure

Procedure Complete

Cleanup & Storage

If Spill
Decontaminate Work Area

Spill Occurs
Evacuate and Secure Area Generatg Waste Store Chem|ca_| in a Cool, Dry,
Well-Ventilated Area

Don Emergency PPE
. . Segregate Contaminated Waste
Contain and Clean Spill (PPE. materials)

Disposal

Dispose of Spill Waste as Hazardous Place in Labeled H_azardous
Waste Container

Arrange Pickup

———————————————— P> Contact EHS for Disposal

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b031084?utm_src=pdf-body
https://www.benchchem.com/product/b031084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Amino-3-methylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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